Cas no 1707594-67-9 (1-(6-Cyclopropyl-2-methylpyrimidin-4-yl)-1,4-diazepane)

• Product Name: 1-(6-Cyclopropyl-2-methylpyrimidin-4-yl)-1,4-diazepane
• CAS No: 1707594-67-9
• MF: C₁₃H₂₀N₄
• MW: 232.324702262878
• CID: 4915714
• Update Time: 2023-08-22

1-(6-Cyclopropyl-2-methylpyrimidin-4-yl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(6-Cyclopropyl-2-methyl-pyrimidin-4-yl)-[1,4]diazepane
• 1-(6-Cyclopropyl-2-methylpyrimidin-4-yl)-1,4-diazepane

• Inchi： 1S/C13H20N4/c1-10-15-12(11-3-4-11)9-13(16-10)17-7-2-5-14-6-8-17/h9,11,14H,2-8H2,1H3
• InChI Key： AFIMUSIDZOLZEP-UHFFFAOYSA-N
• SMILES： N1(CCNCCC1)C1=CC(C2CC2)=NC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• XLogP3: 1.3
• Topological Polar Surface Area: 41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines